Cas no 1806760-57-5 (3-Amino-5-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 3-Amino-5-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1806760-57-5
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 4845074
• Update Time: 2025-06-12

3-Amino-5-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C7H6F2N2O2/c8-6(9)3-1-11-2-4(10)5(3)7(12)13/h1-2,6H,10H2,(H,12,13)
• InChI Key： DOZGKHWUFWIVSR-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C=1C(=O)O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: 0.9
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-5-(difluoromethyl)pyridine-4-carboxylic acid

Professional Introduction to 3-Amino-5-(difluoromethyl)pyridine-4-carboxylic Acid (CAS No. 1806760-57-5)

3-Amino-5-(difluoromethyl)pyridine-4-carboxylic acid, with the CAS number 1806760-57-5, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of both amino and carboxylic acid functional groups, combined with a difluoromethyl substituent on the pyridine ring, makes it a versatile intermediate for synthesizing various bioactive molecules.

The< strong>pyridine core is a common scaffold in many pharmacologically active compounds, providing a stable aromatic system that can interact with biological targets. The introduction of a< strong>difluoromethyl group at the 5-position enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. Additionally, the< strong>amino group at the 3-position and the< strong>carboxylic acid group at the 4-position offer multiple sites for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been a growing interest in developing novel therapeutic agents that target inflammatory and immunological pathways. The< strong>3-amino-5-(difluoromethyl)pyridine-4-carboxylic acid has shown promise in this area, particularly as a precursor for inhibitors of enzymes involved in inflammation. For instance, studies have demonstrated its utility in synthesizing analogs of< strong>Janus kinases (JAKs), which play a crucial role in regulating immune responses. These JAK inhibitors have been extensively researched for their potential in treating autoimmune diseases such as rheumatoid arthritis and psoriasis.

The< strong>difluoromethyl group is particularly noteworthy for its ability to improve pharmacokinetic properties. This substituent can enhance binding affinity by increasing lipophilicity while minimizing polarity, thereby improving oral bioavailability. Furthermore, the carboxylic acid moiety can be used to form salts or esters, which can further modulate solubility and stability. These properties make< strong>3-amino-5-(difluoromethyl)pyridine-4-carboxylic acid an invaluable building block for medicinal chemists.

Advances in computational chemistry have also facilitated the design of new derivatives of< strong>3-amino-5-(difluoromethyl)pyridine-4-carboxylic acid. Molecular modeling techniques have been employed to predict binding interactions with target proteins, allowing for rational drug design. This approach has led to the identification of novel compounds with enhanced potency and selectivity. For example, virtual screening using datasets derived from high-throughput screening (HTS) has identified lead compounds that exhibit significant activity against inflammatory cytokines.

The synthesis of< strong>3-amino-5-(difluoromethyl)pyridine-4-carboxylic acid involves multi-step organic reactions that require careful optimization. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group transformations. Recent developments in green chemistry have also influenced these synthetic strategies, emphasizing sustainable practices such as catalytic methods and solvent-free reactions. These innovations not only improve efficiency but also reduce environmental impact.

In addition to its pharmaceutical applications, the< strong>difluoromethyl-substituted pyridines have found utility in agrochemicals. The enhanced metabolic stability provided by the< strong>difluoromethyl group makes these compounds resistant to degradation by enzymes and environmental factors. This property is particularly valuable in developing herbicides and pesticides that maintain their efficacy over longer periods. Research is ongoing to explore new derivatives of< strong>3-amino-5-(difluoromethyl)pyridine-4-carboxylic acid that could revolutionize crop protection strategies.

The growing interest in immunotherapy has also spurred research into novel immunomodulatory agents derived from< strong>3-amino-5-(difluoromethyl)pyridine-4-carboxylic acid. Compounds targeting immune checkpoint inhibitors have shown remarkable success in treating various cancers. The structural features of this compound make it an attractive candidate for designing molecules that can modulate immune responses without excessive toxicity. Preclinical studies have demonstrated promising results in animal models, paving the way for clinical trials in human patients.

The future prospects for< strong>3-amino-5-(difluoromethyl)pyridine-4-carboxylic acid are vast and multifaceted. As our understanding of biological pathways continues to expand, new opportunities will arise for developing targeted therapies based on this compound. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide. The versatility of this compound ensures its continued relevance in drug discovery and development.